molecular formula C20H26O3 B8460973 5-(Dodec-1-YN-1-YL)-2-hydroxybenzene-1,3-dicarbaldehyde CAS No. 581100-10-9

5-(Dodec-1-YN-1-YL)-2-hydroxybenzene-1,3-dicarbaldehyde

Cat. No.: B8460973
CAS No.: 581100-10-9
M. Wt: 314.4 g/mol
InChI Key: PLBFWWFJXYCJDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(Dodec-1-YN-1-YL)-2-hydroxybenzene-1,3-dicarbaldehyde is a useful research compound. Its molecular formula is C20H26O3 and its molecular weight is 314.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

581100-10-9

Molecular Formula

C20H26O3

Molecular Weight

314.4 g/mol

IUPAC Name

5-dodec-1-ynyl-2-hydroxybenzene-1,3-dicarbaldehyde

InChI

InChI=1S/C20H26O3/c1-2-3-4-5-6-7-8-9-10-11-12-17-13-18(15-21)20(23)19(14-17)16-22/h13-16,23H,2-10H2,1H3

InChI Key

PLBFWWFJXYCJDJ-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCC#CC1=CC(=C(C(=C1)C=O)O)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,6-Diformyl-4-bromophenol (2.50 g, 10.9 mmol), 1-dodecyne (2.00 g, 12.0 mmol), Cul (65 mg, 0.33 mmol), and bis(triphenylphosphine)palladium)II)dichloride were suspended in degassed acetonitrile (MeCN) (5 mL) and degassed benzene (1 mL). The yellow suspension was sparged with argon for 30 min and degassed Et3N (1 mL) was added. The resulting brown suspension was sealed in a pressure vial, warmed to 80° C. and held there for 12 h. The mixture was then partitioned between EtOAc and KHSO4 solution. The organic layer was separated, washed with brine, dried MgSO4) and concentrated under reduced pressure. The dark yellow oil was purified by column chromatography on silica gel (25% Et2O in hexanes) to give 1.56 g (46%) of the title compound.
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step Two
[Compound]
Name
II
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
dichloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
5 mL
Type
solvent
Reaction Step Five
Name
bis(triphenylphosphine)palladium
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Six
Yield
46%

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